Boc-D-glutamic acid

• IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioic acid
• InChI: InChI=1S/C10H17NO6/c1-10(2,3)17-9(16)11-6(8(14)15)4-5-7(12)13/h6H,4-5H2,1-3H3,(H,11,16)(H,12,13)(H,14,15)/t6-/m1/s1
• InChI Key: AQTUACKQXJNHFQ-ZCFIWIBFSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCC(=O)O)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CCC(=O)O)C(=O)O
• Molecular Formula: C10H17NO6
• DSSTOX Substance ID: DTXSID90427060
• Molecular Weight: 247.24 g/mol
• CAS RN: 34404-28-9

Description

Boc-D-glutamic acid, also known as N-Boc-D-glutamic acid, is a derivative of glutamic acid. It is a non-essential amino acid that acts at NMDA receptors. The D-isomer of glutamic acid is less active than the L-isomer.

Synthesis Analysis

The synthesis of N,N-di-Boc glutamate and aspartate semialdehydes, as well as related aldehydes, has been reported. These building blocks are prepared from glutamic and aspartic acids using various strategies.

Molecular Structure Analysis

The molecular formula of Boc-D-glutamic acid is C10H15NO6. It has a molecular weight of 245.230 Da. Other forms of Boc-glutamic acid, such as Boc-L-glutamic acid, have different molecular weights.

Physical And Chemical Properties Analysis

Boc-D-glutamic acid appears as a white powder. It has a boiling point of 333.8ºC at 760 mmHg. The melting point is reported to be around 152 - 158 °C.

Scientific Research Applications

• Inhibitory Activity in Vitamin K-dependent Carboxylation : Boc-D-glutamic acid derivatives have been studied for their inhibitory activity on the vitamin K-dependent carboxylase. Cyclopentyl and cyclohexyl analogues of glutamic acid, including Boc-protected forms, showed weak competitive inhibition in rat liver microsomes. The study suggests these compounds' potential in understanding the bioactive conformations of synthetic glutamyl substrates at the carboxylase's active site (Larue et al., 1997).

• Building Blocks for Chiral PNA Synthesis : N-Boc-Glutamic acid α-benzyl ester was transformed to synthesize various Boc-protected amino acids with nucleobase residues, useful as building blocks for chiral Peptidic Nucleic Acids (PNA) (Lenzi et al., 1995).

• Optimization of L-Glutamic Acid Racemization : Research on L-glutamic acid racemization, crucial for preparing optically pure D-glutamic acid, has been conducted using capillary array electrophoresis. The study explored the influences of various factors, like the type and dosage of aldehydes, on the racemization process, providing insights into efficient D-Glu production (Liu et al., 2010).

• Synthesis and Applications of N,N-di-Boc-Glutamate Derivatives : N,N-di-Boc glutamate and aspartate semialdehydes and related aldehydes have been synthesized from glutamic and aspartic acids. These compounds find applications in the synthesis of unnatural amino acids and bioactive compounds (Constantinou-Kokotou & Magrioti, 2003).

• Poly-γ-Glutamic Acid Production and Applications : Poly-γ-glutamic acid (γ-PGA), composed of repeating units of L-glutamic acid, D-glutamic acid, or both, has been extensively studied. It is used in food, medical, and wastewater industries due to its biodegradable, non-toxic, and non-immunogenic properties. Research has focused on microbial biosynthesis, production strategies, and applications of γ-PGA (Luo et al., 2016).

• Safety Evaluation of Glutamate Salts : A study on L-glutamic acid and its salts, including monosodium glutamate, evaluated their safety. The research noted that conventional toxicity studies did not reveal any specific toxic or carcinogenic effects, nor adverse outcomes in reproduction and teratology studies (Walker & Lupien, 2000).

Mechanism of Action

Mode of Action

It is known that the boc group (tert-butoxycarbonyl) is often used in organic synthesis as a protective group for amines . In the context of Boc-D-Glu-OH, the Boc group likely protects the amino group of the glutamic acid during certain reactions, preventing it from unwanted side reactions .

Biochemical Pathways

Boc-D-Glu-OH, being a derivative of glutamic acid, may be involved in the same biochemical pathways as glutamic acid. Glutamic acid is a critical amino acid involved in protein synthesis and serves as a precursor for the synthesis of other amino acids and bioactive molecules . .

Result of Action

As a derivative of glutamic acid, it may participate in the same biological processes, such as protein synthesis and neurotransmission . .

Safety and Hazards

Boc-D-glutamic acid should be handled with care to avoid contact with skin and eyes, and inhalation of dust. It is recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.

Future Directions

Glutamic acid and its derivatives have been studied for their potential applications in various fields. For instance, nonracemic hydroxyglutamic acid analogues have been synthesized for detailed studies of interactions with receptors. Moreover, glutamic acid derivatives have been used as gelators for the electrolyte of lithium-ion batteries.

Q & A

Q1: How does BGBE contribute to the accuracy and reliability of the depsipeptide quantification?

A1: The researchers added a known amount of BGBE to the plasma samples before processing []. By comparing the signal intensity ratio of depsipeptide to BGBE in a sample to a calibration curve, the researchers could accurately determine the depsipeptide concentration even if some analyte loss occurred during sample preparation. This approach, using an internal standard, significantly enhances the accuracy and reliability of the depsipeptide quantification.